![molecular formula C8H14ClN5 B166573 6-chloro-N-ethyl-N'-propyl-1,3,5-triazine-2,4-diamine CAS No. 90952-64-0](/img/structure/B166573.png)
6-chloro-N-ethyl-N'-propyl-1,3,5-triazine-2,4-diamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
6-chloro-N-ethyl-N’-propyl-1,3,5-triazine-2,4-diamine is a chemical compound with the molecular formula C8H14ClN5 . It is also known by other names such as s-Triazine, 2-amino-4-chloro-6-(ethylamino)-, G 28279, Atrazine deisopropyl, Atrazine, desisopropyl, Deisopropylatrazine, Desethylsimazine, Desisopropylatrazine, Simazine, desethyl, and Atrazine M (des-isopropyl) .
Molecular Structure Analysis
The molecular structure of 6-chloro-N-ethyl-N’-propyl-1,3,5-triazine-2,4-diamine can be represented as a 2D Mol file or a computed 3D SD file . The molecular weight of this compound is 173.604 .Physical And Chemical Properties Analysis
The physical and chemical properties of 6-chloro-N-ethyl-N’-propyl-1,3,5-triazine-2,4-diamine include a density of 1.3±0.1 g/cm3, boiling point of 388.1±25.0 °C at 760 mmHg, vapour pressure of 0.0±0.9 mmHg at 25°C, enthalpy of vaporization of 63.7±3.0 kJ/mol, flash point of 188.5±23.2 °C, index of refraction of 1.606, molar refractivity of 53.2±0.3 cm3, polar surface area of 68 Å2, polarizability of 21.1±0.5 10-24 cm3, surface tension of 62.0±3.0 dyne/cm, and molar volume of 154.3±3.0 cm3 .Scientific Research Applications
High Energy Density Materials
Research has highlighted the potential of azine energetic compounds, including triazine derivatives, in the development of propellants and explosives. These compounds are valued for their ability to enhance burning rates and reduce sensitivity, making them promising for various energetic material applications (C. Yongjin & Ba Shuhong, 2019).
Medicinal Chemistry
Triazine scaffolds are significant in medicinal chemistry due to their broad spectrum of biological activities. They have been explored for antibacterial, antifungal, anti-cancer, antiviral, and antimalarial applications, among others. The structural versatility of triazine compounds allows for the development of new drugs with potent pharmacological activities (Tarawanti Verma et al., 2019).
Liquid Crystals
Triazine-based mesogens have been studied for their potential in organo-electronic applications, especially in liquid crystal displays. Research focuses on synthesizing triazine-based discotic liquid crystals for their charge and energy transport properties (Deepak Devadiga & T. N. Ahipa, 2019).
Environmental Applications
Nitrogen-doped porous polymers incorporating triazine units have been investigated for CO2 capture. These materials show promise due to their high surface area, stability, and tunable porosity, making them suitable for energy-efficient gas separation and storage (A. Mukhtar et al., 2020).
Nanotechnology
Triazine derivatives have been explored as modifiers in composite solid propellants for space vehicles and missiles. Their role as catalysts in enhancing the performance of energetic materials highlights the intersection of nanotechnology and materials science (J. Vara et al., 2019).
properties
IUPAC Name |
6-chloro-4-N-ethyl-2-N-propyl-1,3,5-triazine-2,4-diamine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14ClN5/c1-3-5-11-8-13-6(9)12-7(14-8)10-4-2/h3-5H2,1-2H3,(H2,10,11,12,13,14) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MKPLRLYVGXPSQU-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCNC1=NC(=NC(=N1)NCC)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14ClN5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60536638 |
Source
|
Record name | 6-Chloro-N~2~-ethyl-N~4~-propyl-1,3,5-triazine-2,4-diamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60536638 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
215.68 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
90952-64-0 |
Source
|
Record name | 6-Chloro-N~2~-ethyl-N~4~-propyl-1,3,5-triazine-2,4-diamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60536638 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.